Cas no 1185079-86-0 (3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride)

3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride is a fluorinated pyrrolidine derivative commonly utilized in pharmaceutical and chemical research. Its key structural features include a fluorobenzyl ether group attached to a pyrrolidine core, enhancing its potential as a bioactive intermediate. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly valuable in medicinal chemistry for the development of CNS-targeting agents, owing to its ability to modulate receptor interactions. Its well-defined synthetic route and high purity make it suitable for preclinical studies and structure-activity relationship (SAR) investigations. Researchers favor this derivative for its balanced lipophilicity and functional group versatility.
3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride structure
1185079-86-0 structure
Product Name:3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride
CAS No:1185079-86-0
MF:C11H15ClFNO
MW:231.69430565834
CID:1077701
PubChem ID:46735709
Update Time:2025-06-09

3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[(3-Fluorobenzyl)oxy]pyrrolidine hydrochloride
    • 3-[(3-fluorophenyl)methoxy]pyrrolidine;hydrochloride
    • 1185079-86-0
    • 3-((3-FLUOROBENZYL)OXY)PYRROLIDINE HCl
    • 3-[(3-fluorophenyl)methoxy]pyrrolidine hydrochloride
    • 3-((3-Fluorobenzyl)oxy)pyrrolidinehydrochloride
    • AKOS015849375
    • 3-((3-Fluorobenzyl)oxy)pyrrolidine hydrochloride
    • 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride
    • MDL: MFCD10687223
    • Inchi: 1S/C11H14FNO.ClH/c12-10-3-1-2-9(6-10)8-14-11-4-5-13-7-11;/h1-3,6,11,13H,4-5,7-8H2;1H
    • InChI Key: GGJHLDBVPBBMCZ-UHFFFAOYSA-N
    • SMILES: Cl.FC1=CC=CC(=C1)COC1CNCC1

Computed Properties

  • Exact Mass: 231.083
  • Monoisotopic Mass: 231.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3A^2

3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F012585-50mg
3-[(3-Fluorobenzyl)oxy]pyrrolidine Hydrochloride
1185079-86-0
50mg
$ 155.00 2022-06-05
TRC
F012585-100mg
3-[(3-Fluorobenzyl)oxy]pyrrolidine Hydrochloride
1185079-86-0
100mg
$ 260.00 2022-06-05
Chemenu
CM487815-1g
3-((3-Fluorobenzyl)oxy)pyrrolidine hydrochloride
1185079-86-0 97%
1g
$216 2023-01-03
Chemenu
CM487815-5g
3-((3-Fluorobenzyl)oxy)pyrrolidine hydrochloride
1185079-86-0 97%
5g
$641 2023-01-03

Additional information on 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride

3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride: A Comprehensive Overview

3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride (CAS No. 1185079-86-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for neurological disorders and other medical conditions.

The molecular structure of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride consists of a pyrrolidine ring substituted with a 3-fluorobenzyl group and an oxygen atom, forming a hydrochloride salt. The presence of the fluorine atom and the specific substitution pattern contribute to its unique pharmacological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the role of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function. The compound's ability to interact with these systems suggests its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.

In preclinical studies, 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics are essential for the development of effective oral medications that can be administered conveniently to patients.

The mechanism of action of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride is not yet fully understood, but preliminary research suggests that it may act as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, making them important targets for drug discovery. The compound's interaction with these receptors could provide new insights into the treatment of complex diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

In addition to its potential as a standalone therapeutic agent, 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride is also being explored as a lead compound for the development of novel drug candidates. Researchers are investigating structural modifications to enhance its potency and selectivity, aiming to create more effective treatments with fewer side effects.

The synthesis of 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride involves several well-established chemical reactions, including nucleophilic substitution and ring formation. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, 3-(3-Fluorobenzyl)oxypyrrolidine Hydrochloride (CAS No. 1185079-86-0) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a crucial role in advancing the treatment options for various medical conditions.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD